Cas no 1262659-67-5 (Methyl 2-(pyridin-2-yl)furan-3-carboxylate)

• Product Name: Methyl 2-(pyridin-2-yl)furan-3-carboxylate
• CAS No: 1262659-67-5
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• CID: 1094336
• PubChem ID: 72943000
• Update Time: 2025-10-28

Methyl 2-(pyridin-2-yl)furan-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(pyridin-2-yl)furan-3-carboxylate
• methyl 2-pyridin-2-ylfuran-3-carboxylate
• 1262659-67-5
• Methyl2-(pyridin-2-yl)furan-3-carboxylate

• Inchi： 1S/C11H9NO3/c1-14-11(13)8-5-7-15-10(8)9-4-2-3-6-12-9/h2-7H,1H3
• InChI Key： UGXWXIDQIZSCIL-UHFFFAOYSA-N
• SMILES： O1C=CC(C(=O)OC)=C1C1C=CC=CN=1

Computed Properties

• Exact Mass: 203.058243149g/mol
• Monoisotopic Mass: 203.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on Methyl 2-(pyridin-2-yl)furan-3-carboxylate

Exploring the Potential of Methyl 2-(pyridin-2-yl)furan-3-carboxylate: A Comprehensive Overview

Methyl 2-(pyridin-2-yl)furan-3-carboxylate, with the CAS number 1262659-67-5, is a fascinating compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound, often referred to as Methyl 2-(pyridin-2-yl)furan-3-carboxylate, belongs to the class of organic compounds known for their aromatic heterocyclic structures. The molecule consists of a furan ring fused with a pyridine moiety, making it a derivative of pyridine and furan, two well-known aromatic heterocycles.

The structure of Methyl 2-(pyridin-2-yl)furan-3-carboxylate is characterized by a methyl ester group attached to the furan ring at the 3-position, while the pyridine ring is substituted at the 2-position. This arrangement imparts unique electronic and steric properties to the molecule, which are crucial for its reactivity and potential applications. Recent studies have highlighted its role in medicinal chemistry, where it serves as a building block for designing bioactive molecules with potential therapeutic applications.

One of the most promising areas of research involving Methyl 2-(pyridin-2-yl)furan-3-carboxylate is its application in drug discovery. Researchers have explored its ability to act as an enzyme inhibitor, particularly in targeting key enzymes involved in various disease pathways. For instance, studies have shown that derivatives of this compound can inhibit serine proteases, which are implicated in conditions such as inflammation and cancer. The pyridine moiety in the molecule contributes significantly to its ability to bind to enzyme active sites, making it a valuable lead compound for drug development.

In addition to its medicinal applications, Methyl 2-(pyridin-2-yl)furan-3-carboxylate has also found relevance in materials science. Its aromatic heterocyclic structure makes it a suitable candidate for use in organic electronics. Recent advancements have demonstrated that derivatives of this compound can be employed as building blocks for constructing organic semiconductors, which are essential components in devices such as light-emitting diodes (LEDs) and thin-film transistors (TFTs). The ability of this compound to form stable π-conjugated systems is a key factor driving its use in such applications.

The synthesis of Methyl 2-(pyridin-2-yl)furan-3-carboxylate typically involves multi-step organic reactions, often utilizing coupling reactions and oxidation techniques. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is readily available for further studies and applications. The development of efficient synthetic routes has been a focal point in recent research, as it enables large-scale production and testing of this compound.

Another area where Methyl 2-(pyridin-2-yl)furan-3-carboxylate has shown potential is in agricultural chemistry. Studies have indicated that this compound can act as a plant growth regulator, influencing various physiological processes such as root development and flowering. Its ability to modulate plant hormone signaling pathways makes it a candidate for developing eco-friendly agricultural chemicals that can enhance crop yields without adverse environmental impacts.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of Methyl 2-(pyridin-2-y1furan-3-carboxylate is crucial for assessing its safety and sustainability. Recent research has focused on evaluating its biodegradability under different environmental conditions, with findings suggesting that it undergoes rapid microbial degradation under aerobic conditions. This information is vital for ensuring that its use in various applications does not pose risks to ecosystems or human health.

In conclusion, Methyl 2-(pyridin - yl fura - carbox ylate (CAS No.: 126 - yl fura - carbox ylate) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure lends itself well to roles in drug discovery, materials science, and agricultural chemistry. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to advancing technology and improving human health while maintaining environmental sustainability.